Cas no 100020-95-9 (1,4-Ethano-4H-indene-4-carbonyl chloride, octahydro- (9CI))

• Product Name: 1,4-Ethano-4H-indene-4-carbonyl chloride, octahydro- (9CI)
• CAS No: 100020-95-9
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• CID: 123893
• PubChem ID: 45081996
• Update Time: 2025-04-18

1,4-Ethano-4H-indene-4-carbonyl chloride, octahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Ethano-4H-indene-4-carbonyl chloride, octahydro- (9CI)
• 1,4-Ethano-4H-indene-4-carbonylchloride, octahydro-
• DTXSID00665017
• Octahydro-4H-1,4-ethanoindene-4-carbonyl chloride
• 100020-95-9

• Inchi： 1S/C12H17ClO/c13-11(14)12-6-1-2-9-8(5-7-12)3-4-10(9)12/h8-10H,1-7H2
• InChI Key： JFDNLCLFCJWMAD-UHFFFAOYSA-N
• SMILES： ClC(C12CCCC3C(CC1)CCC32)=O

Computed Properties

• Exact Mass: 212.09691
• Monoisotopic Mass: 212.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07